Cas no 955-10-2 (3-Phenyl-2H-chromen-2-one)

• Product Name: 3-Phenyl-2H-chromen-2-one
• CAS No: 955-10-2
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• MDL: MFCD00016963
• CID: 804906
• PubChem ID: 70385
• Update Time: 2025-06-14

3-Phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3-phenyl-
• 3-phenylchromen-2-one
• 3-PHENYLCOUMARIN
• 2H-1-Benzopyran-2-one,3-phenyl
• 3-Phenyl-2-benzopyrone
• 3-phenyl-2H-1-benzopyran-2-one
• 3-Phenyl-2H-chromen-2-one
• 3-phenyl-chromen-2-one
• 3-phenylcumarin
• Coumarin,3-phenyl
• doi:10.14272/HWDSXZLYIKESML-UHFFFAOYSA-N
• NSC-14860
• SCHEMBL177366
• NCGC00245655-01
• 955-10-2
• SMR000271743
• cid_70385
• CS-0325623
• NSC 14860
• DTXSID50241860
• NS00040451
• MFCD00016963
• 3-phenyl-1-benzopyran-2-one
• SR-01000395193-1
• AKOS000277048
• UNII-WV24YNY4AU
• SR-01000395193
• BDBM96220
• WV24YNY4AU
• Q27292893
• CHEMBL510349
• EINECS 213-473-5
• 2H-1-Benzopyran-2-one, 3-phenyl-
• 3-Phenyl-2H-chromen-2-one #
• FT-0740410
• HWDSXZLYIKESML-UHFFFAOYSA-N
• MLS000677581
• 3-PHENYL-2-CHROMENONE
• HMS2592D13
• 10.14272/HWDSXZLYIKESML-UHFFFAOYSA-N
• AI3-08084
• NSC14860
• Coumarin, 3-phenyl-
• DTXCID80164351
• STK830409

• MDL： MFCD00016963
• Inchi： 1S/C15H10O2/c16-15-13(11-6-2-1-3-7-11)10-12-8-4-5-9-14(12)17-15/h1-10H
• InChI Key： HWDSXZLYIKESML-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 222.06800
• Monoisotopic Mass: 222.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.5

Experimental Properties

• Density: 1.239
• Boiling Point: 403.8°Cat760mmHg
• Flash Point: 170.2°C
• Refractive Index: 1.635
• PSA: 30.21000
• LogP: 3.46000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-Phenyl-2H-chromen-2-one

Recent Advances in the Study of 3-Phenyl-2H-chromen-2-one (CAS: 955-10-2) in Chemical Biology and Pharmaceutical Research

The compound 3-Phenyl-2H-chromen-2-one, also known by its CAS number 955-10-2, has garnered significant attention in recent years due to its versatile biological activities and potential therapeutic applications. This coumarin derivative is a prominent scaffold in medicinal chemistry, exhibiting a wide range of pharmacological properties, including anti-inflammatory, antioxidant, antimicrobial, and anticancer effects. Recent studies have further elucidated its mechanisms of action and explored its potential in drug development, making it a focal point in chemical biology and pharmaceutical research.

One of the most notable advancements in the study of 3-Phenyl-2H-chromen-2-one is its role as a modulator of key signaling pathways. Research published in 2023 demonstrated its ability to inhibit the NF-κB pathway, which is implicated in chronic inflammation and cancer progression. The study utilized in vitro and in vivo models to show that this compound significantly reduces the expression of pro-inflammatory cytokines and suppresses tumor growth. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anticancer agents.

Another groundbreaking study focused on the antimicrobial properties of 3-Phenyl-2H-chromen-2-one. A 2024 report highlighted its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound was found to disrupt bacterial cell membranes and inhibit biofilm formation, which are critical mechanisms for combating resistant infections. This research opens new avenues for addressing the global challenge of antibiotic resistance, particularly in hospital-acquired infections.

In addition to its therapeutic potential, recent work has explored the structural optimization of 3-Phenyl-2H-chromen-2-one to enhance its bioavailability and pharmacokinetic properties. A 2023 study employed computational chemistry and molecular docking to design derivatives with improved solubility and metabolic stability. These derivatives exhibited enhanced efficacy in preclinical models, underscoring the importance of structural modifications in drug development. Such efforts are crucial for translating promising compounds into clinically viable therapeutics.

Despite these advancements, challenges remain in the clinical translation of 3-Phenyl-2H-chromen-2-one. Issues such as off-target effects, dose-limiting toxicity, and formulation stability need to be addressed in future research. However, the growing body of evidence supporting its diverse biological activities and mechanistic insights provides a strong foundation for further investigation. Collaborative efforts between academia and industry will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-Phenyl-2H-chromen-2-one (CAS: 955-10-2) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its multifaceted pharmacological profile, combined with recent advancements in understanding its mechanisms and optimizing its structure, positions it as a valuable scaffold for drug discovery. Continued research and development efforts are expected to yield novel therapeutics addressing unmet medical needs, particularly in inflammation, cancer, and infectious diseases.